Cas no 72745-76-7 (2-Methyl-1,3-benzoxazol-5-amine)

• Product Name: 2-Methyl-1,3-benzoxazol-5-amine
• CAS No: 72745-76-7
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD00628970
• CID: 577231
• PubChem ID: 737920
• Update Time: 2025-04-19

2-Methyl-1,3-benzoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-Methylbenzo[d]oxazol-5-amine
• 2-Methyl-1,3-benzoxazol-5-amine
• 2-Methyl-1,3-benzoxazole-5-amine
• 5-AMINO-2-METHYL-1,3-BENZOXAZOLE
• 5-Benzoxazolamine,2-methyl-
• XCA74576
• CS-0035772
• AKOS000118486
• MFCD00628970
• FT-0651098
• EN300-12362
• 2-methyl-benzooxazol-5-ylamine
• SCHEMBL115452
• A866212
• FECYTFWPNCBIHC-UHFFFAOYSA-N
• 5-amino-2-methylbenzoxazole
• 5-Benzoxazolamine, 2-methyl-
• 2-Methyl-benzoxazol-5-ylamine
• DTXSID70353297
• 72745-76-7
• J-510040
• 5X-0708
• SY064769
• 2-methyl-1,3-benzoxazol-5-amine, AldrichCPR
• DB-006183

• MDL： MFCD00628970
• Inchi： 1S/C8H8N2O/c1-5-10-7-4-6(9)2-3-8(7)11-5/h2-4H,9H2,1H3
• InChI Key： FECYTFWPNCBIHC-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 148.06400
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.254
• Melting Point: 50-53°C
• Boiling Point: 290.6℃ at 760 mmHg
• Flash Point: 129.6°C
• Refractive Index: 1.658
• PSA: 52.05000
• LogP: 2.29960

2-Methyl-1,3-benzoxazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles